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Compound of Interest

Compound Name: 2-Chlorocinnamic acid

Cat. No.: B7723739

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-Chlorocinnamic acid, a versatile
organic compound with applications in organic synthesis and as a bioactive molecule. This
document covers its chemical and physical properties, synthesis methodologies, analytical
procedures, biological activity, and safety information, presented in a format tailored for
scientific and research applications.

Chemical Identifiers and Structure

Identifier Value

CAS Number 3752-25-8[1]

IUPAC Name (2E)-3-(2-chlorophenyl)prop-2-enoic acid[1]
Molecular Formula CoH7CIO2[1][2]

SMILES C1=CC=C(C(=C1)Cl)/C=CI/C(=0)0O

InChl Key KIJRRTHHNKJIBVBO-AATRIKPKSA-N

Physicochemical Properties

The key physicochemical properties of 2-Chlorocinnamic acid are summarized in the table
below for easy reference.
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Property Value Source

Molecular Weight 182.61 g/mol [3]
White to light yellow crystalline

Appearance ) [2][4]
solid/powder

Melting Point 208-210 °C [4]

Boiling Point 260.71°C (estimated) [4]

pKa 4.23 (at 25 °C) [4]

Solubility Data

2-Chlorocinnamic acid is sparingly soluble in water but shows good solubility in various

organic solvents.[2][4]

Solvent Solubility

Water Sparingly soluble/Insoluble[2][4]
Ethanol Soluble[2][4]

Acetone Soluble[2][4]

Chloroform Soluble[4]

Dichloromethane Soluble[4]

Ethyl Acetate Soluble[4]

Dimethyl Sulfoxide (DMSO) Soluble[4]

Synthesis and Reactivity

2-Chlorocinnamic acid is primarily synthesized through condensation reactions. The most

common methods are the Perkin reaction and the Meerwein reaction. It is a versatile

intermediate in organic synthesis, capable of undergoing reactions such as esterification and

reduction.[2]
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Perkin Reaction Synthesis

The Perkin reaction involves the condensation of an aromatic aldehyde with an acid anhydride
in the presence of an alkali salt of the acid.[5][6][7] For the synthesis of 2-Chlorocinnamic
acid, 2-chlorobenzaldehyde is reacted with acetic anhydride and sodium acetate.

2-Chlorobenzaldehyde
Acetic_Anhydride IFEHi (REEHE EEEiE 2-Chlorocinnamic Acid
(zEE) Complex

Sodium_Acetate Catalyst
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Perkin reaction for 2-Chlorocinnamic acid synthesis.

Meerwein Reaction Synthesis

An alternative route is the Meerwein reaction, which involves the diazotization of an aniline
followed by a copper-catalyzed reaction with an activated alkene.[8] For 2-Chlorocinnamic
acid, this involves the diazotization of o-chloroaniline and its subsequent reaction with acrylic
acid.[8]

Applications in Research and Drug Development

2-Chlorocinnamic acid serves as a valuable building block in the synthesis of
pharmaceuticals and agrochemicals.[2] It is also investigated for its own biological activities. A
notable application is its role as an inhibitor of tyrosinase, a key enzyme in melanin synthesis.
This property makes it a compound of interest in the development of skin-lightening agents and
treatments for hyperpigmentation disorders.

Biological Activity: Tyrosinase Inhibition
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2-Chlorocinnamic acid has been shown to inhibit mushroom tyrosinase. The inhibition is
characterized as a reversible and uncompetitive mechanism. The IC50 value for its
diphenolase activity has been determined to be 0.765 mM.

Mechanism of Tyrosinase Inhibition by 2-Chlorocinnamic Acid

Enzymatic Reaction

L-DOPA

+ Substrate

Uncompetitive Inhibition

Enzyme-Substrate 2-Chlorocinnamic
Complex

Enzyme-Substrate-Inhibitor

Dopaquinone Complex (Inactive)

Click to download full resolution via product page
Uncompetitive inhibition of tyrosinase by 2-Chlorocinnamic acid.

Experimental Protocols
Synthesis via Perkin Reaction (Representative Protocol)

This protocol is adapted from the general procedure for the Perkin reaction to synthesize
cinnamic acids.[5][6]

Materials:
e 2-Chlorobenzaldehyde

e Acetic anhydride
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Anhydrous sodium acetate

Saturated sodium bicarbonate solution

Concentrated hydrochloric acid

Ethanol

Distilled water

Procedure:

o Combine 2-chlorobenzaldehyde (1 equivalent), acetic anhydride (1.5-2.5 equivalents), and
anhydrous sodium acetate (1-1.5 equivalents) in a round-bottom flask equipped with a reflux
condenser.

e Heat the mixture at 160-180°C for 3-5 hours.
 Allow the reaction mixture to cool slightly and pour it into a beaker containing water.

o Add a saturated solution of sodium bicarbonate until the solution is basic to neutralize the
excess acetic anhydride and convert the product to its sodium salt.

e Remove any unreacted 2-chlorobenzaldehyde by steam distillation.
e Cool the remaining solution and filter to remove any resinous byproducts.

 Acidify the filtrate with concentrated hydrochloric acid with stirring until precipitation of the
product is complete.

e Collect the crude 2-Chlorocinnamic acid by vacuum filtration and wash with cold water.

o Recrystallize the crude product from an ethanol/water mixture to obtain the pure compound.

Analytical Methods

Instrumentation and Conditions (Representative):

e Column: C18 reversed-phase (e.g., 4.6 x 250 mm, 5 um)
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Mobile Phase: Acetonitrile and water (with 0.1% trifluoroacetic acid or phosphoric acid),
gradient or isocratic elution.

Flow Rate: 1.0 mL/min

Detection: UV at a suitable wavelength (e.g., 270 nm)

Injection Volume: 10-20 L

Column Temperature: Ambient or controlled (e.g., 30°C)

Procedure:

Sample Preparation: Prepare a stock solution of 2-Chlorocinnamic acid in a suitable
solvent (e.g., methanol or mobile phase). Prepare working standards and samples by diluting
the stock solution to the desired concentration range.

Analysis: Equilibrate the HPLC system with the mobile phase. Inject the samples and
standards.

Data Analysis: Identify and quantify the 2-Chlorocinnamic acid peak based on its retention
time and peak area compared to the standards.

Instrumentation and Sample Preparation (Representative):

Spectrometer: 300 MHz or higher

Solvent: Deuterated dimethyl sulfoxide (DMSO-ds) or deuterated chloroform (CDCIs)

Sample Preparation: Dissolve 5-10 mg of 2-Chlorocinnamic acid in approximately 0.6-0.7
mL of the deuterated solvent in an NMR tube.

Data Acquisition:

'H NMR: Acquire the proton spectrum. For 2-Chlorocinnamic acid in DMSO-ds,
characteristic signals are observed for the vinylic and aromatic protons.
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¢ 13C NMR: Acquire the carbon spectrum. Characteristic signals will be present for the
carboxylic acid carbon, vinylic carbons, and aromatic carbons.

Synthesis & Purification
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A logical workflow for the synthesis and analysis of 2-Chlorocinnamic acid.

Safety and Toxicology
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2-Chlorocinnamic acid is classified as harmful if swallowed and causes skin and serious eye
irritation.[9][10] It may also cause respiratory irritation.[10] The toxicological properties have not
been fully investigated.[9] For the related compound, p-Chlorocinnamic acid, an oral LD50 of
1.622 mg/kg has been reported in mice.[5]

GHS Hazard Statements:

H302: Harmful if swallowed[1]

H315: Causes skin irritation[1]

H318/H319: Causes serious eye damage/irritation[1]

H335: May cause respiratory irritation[10]

Standard laboratory safety precautions, including the use of personal protective equipment
such as gloves, safety glasses, and a lab coat, should be followed when handling this
compound. Work should be conducted in a well-ventilated area or a fume hood.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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